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Compound of Interest

Compound Name: Methacrolein

Cat. No.: B123484

This guide provides researchers, scientists, and drug development professionals with essential
information for managing the high volatility of methacrolein during experimental procedures.

Section 1: Properties of Methacrolein

Understanding the physical and chemical properties of methacrolein is critical to controlling its
volatility.
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Property Value Source
Molecular Formula CaHeO [1]
Molecular Weight 70.09 g/mol [1][2]
Appearance .Cleiar, colorless to light yellow (]
liquid

Odor Pungent, acrid [1]
Boiling Point 68-70 °C (154-158 °F) [5]
Melting Point -81 °C (-114 °F) [11[3]

Vapor Pressure

121 mmHg at 20 °C 155
mmHg at 25 °C

[3]2]

Vapor Density

2.4 (Air = 1)

[2](3]

Water Solubility

6 g/100 mL at 20 °C

[3]

Flash Point

-15 °C (5 °F)

[3]

Storage Temperature

2-8 °C (Refrigerator) or in

freezer

[3161[7]

Section 2: Frequently Asked Questions (FAQS)

Q1: What makes methacrolein so volatile?

Al: Methacrolein's high volatility is due to its low boiling point of 68-70°C and high vapor

pressure, which is 155 mm Hg at 25°C.[1][2] This combination of properties means it readily

evaporates at room temperature.

Q2: What are the primary risks associated with methacrolein's volatility?

A2: The primary risks are:

o Exposure Hazard: Inhalation of the volatile, toxic fumes can occur.[2][8] Methacrolein is

highly irritating to the eyes, nose, throat, and lungs.[4][9]
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» Fire and Explosion Hazard: As a highly flammable liquid with a flash point of -15°C, its
vapors can form explosive mixtures with air and may travel to a distant ignition source.[3][6]
[10]

o Experimental Inaccuracy: Uncontrolled evaporation leads to a significant loss of the
compound, causing inaccuracies in solution concentrations and inconsistent experimental
results.

Q3: How should | properly store methacrolein to minimize evaporation?

A3: To minimize evaporation and degradation, store methacrolein in a tightly sealed container
in a refrigerator at 2-8°C or a freezer.[3][7] It is also sensitive to light and air, so storage in a
dark place under an inert atmosphere (like nitrogen) is recommended.[2][6][8][11]
Methacrolein is often supplied with a stabilizer, such as hydroquinone, to prevent hazardous
polymerization, and inhibitor levels should be maintained.[7][10][11]

Q4: What are the ideal conditions for handling methacrolein?

A4: Always handle methacrolein in a well-ventilated chemical fume hood.[7][11] To minimize
volatility, perform manipulations at reduced temperatures by using an ice bath to cool the stock
vial and solvents. Use appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat.[6] Ensure all equipment is grounded to prevent static discharge,
which could ignite the flammable vapors.[7][8][11]

Q5: How can | accurately prepare a standard solution given its volatility?

A5: Accurate preparation requires minimizing evaporative losses. This can be achieved by pre-
chilling the solvent and all glassware on ice, using a gas-tight syringe for all transfers, and
keeping containers sealed whenever possible. Work swiftly and efficiently within a chemical
fume hood. For detailed instructions, refer to the protocol in Section 4.

Q6: What should | do in case of a spill?

A6: In the event of a spill, evacuate non-essential personnel from the area.[6] Ensure adequate
ventilation and remove all sources of ignition.[6][7] Wearing appropriate PPE, absorb the spill
with an inert material (e.g., vermiculite, dry sand) and place it in a sealed container for disposal.
[7][11] Do not allow the product to enter drains.[6][10]
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Section 3: Troubleshooting Guide

Issue

Potential Cause (Related
to Volatility)

Recommended Solution

Inconsistent or Non-
Reproducible Experimental

Results

Loss of methacrolein due to
evaporation from stock
solutions, standards, or during

sample handling and dilutions.

Prepare fresh stock solutions
and standards daily. Store all
solutions in tightly sealed vials
with minimal headspace. Use
chilled solvents and glassware.
Keep vials on ice during the

experiment.

Strong Chemical Odor

Detected in the Laboratory

Inadequate containment of
methacrolein vapors. This
could be due to improper
sealing of containers, working

outside a fume hood, or a spill.

Immediately ensure all
containers are tightly sealed.
Verify that the chemical fume
hood is functioning correctly. If
a spill is suspected, follow
established spill cleanup
procedures. Review handling
procedures with all lab

personnel.

Difficulty Maintaining a
Constant Concentration in

Solution

Continuous evaporation from
the solution, especially in open
or frequently accessed
containers. The rate of
evaporation can change with

temperature fluctuations.

Use vials with PTFE-lined
septa for sample storage and
analysis. Minimize the number
of times the primary stock
solution is opened. Prepare
smaller aliquots for daily use to
preserve the integrity of the

main stock.

Section 4: Experimental Protocol

Protocol: Preparation of a 100 mM Methacrolein Stock Solution in Methanol

This protocol is designed to minimize the loss of methacrolein due to volatility.

Materials:
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o Methacrolein (stabilized)
¢ Anhydrous Methanol (HPLC grade)
* Ice bucket
e 2 mL amber glass vials with PTFE-lined screw caps
o Gas-tight microliter syringe
e Micropipettes and tips
» Vortex mixer
Methodology:
» Preparation of Workspace:
o Perform all steps within a certified chemical fume hood.

o Place methanol, vials, syringe, and pipette tips in an ice bucket to pre-chill for at least 20
minutes.

o Place the sealed methacrolein vial in the ice bucket.
e Solvent Dispensing:

o Using a pre-chilled pipette, add 950 uL of chilled methanol to a pre-chilled 2 mL amber
vial.

o Immediately cap the vial to prevent solvent evaporation and contamination.
» Methacrolein Transfer:

o Uncap the methacrolein vial. Using a pre-chilled gas-tight syringe, carefully withdraw the
required volume of methacrolein. (For a 100 mM solution, this will be approximately 7.2
pL, but should be calculated precisely based on the purity and density of the specific lot:
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Volume (pL) = (Desired Molarity * Final Volume (mL) * Molecular Weight) / (Density (g/mL)
* Purity)).

o Dispense the methacrolein directly into the methanol below the solvent surface to
minimize volatilization.

e Finalization and Storage:
o Immediately cap the vial tightly.
o Vortex the solution for 10 seconds to ensure homogeneity.

o Label the vial clearly with the compound name, concentration, solvent, and date of
preparation.

o Wrap the cap with parafilm for an extra seal.

o Store the stock solution at 2-8°C in the dark. For long-term storage, aliquoting and
freezing is recommended.

o Concentration Verification (Recommended):

o The concentration of the prepared stock solution should be verified using an appropriate
analytical method, such as GC-MS or UV-Vis spectroscopy, by comparing it to a freshly
prepared calibration curve.

Section 5: Visual Guides
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Inconsistent Results or
Strong Odor Observed

No

Action: Securely seal all containers.

Yes Use parafilm. Store correctly.

No

Action: Revise protocol to include
Yes all steps under a fume hood
with proper cooling.

No

Action: Discard old solutions.
Prepare fresh standards following
the correct protocol.

Yes

Problem Resolved:
Continue Experiment

Click to download full resolution via product page

Caption: Troubleshooting workflow for methacrolein volatility issues.
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Recommended Experimental Setup for Handling Methacrolein
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I
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]
I
]
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Caption: Diagram of a safe experimental setup for handling volatile methacrolein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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